molecular formula C18H19N5OS B2643845 N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide CAS No. 1234831-87-8

N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

Cat. No. B2643845
CAS RN: 1234831-87-8
M. Wt: 353.44
InChI Key: DJALYSZUTCYIFU-UHFFFAOYSA-N
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Description

“N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide” is a chemical compound that has been studied for its potential applications in various fields . It is related to a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives that were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .

Scientific Research Applications

Anti-Fibrosis Activity

The compound has been investigated for its anti-fibrotic properties. Fibrosis is characterized by excessive deposition of collagen in tissues, leading to organ dysfunction. Researchers have evaluated this compound against immortalized rat hepatic stellate cells (HSC-T6). Notably, fourteen derivatives demonstrated better anti-fibrotic activities than existing drugs such as Pirfenidone and Bipy55′DC. Among them, two compounds—ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q)—stood out with IC50 values of 45.69 μM and 45.81 μM, respectively .

Antimicrobial Properties

Pyrimidine derivatives, including this compound, have been explored for their antimicrobial activity. While specific studies on this compound are limited, the pyrimidine core has been associated with antimicrobial effects against bacteria, fungi, and parasites . Further research is needed to elucidate its precise antimicrobial mechanisms and potential applications.

Antitumor Potential

Although direct evidence for this compound’s antitumor activity is scarce, pyrimidine-based compounds have shown promise as antitumor agents. Researchers have reported various pyrimidine derivatives with cytotoxic effects against cancer cells . Investigating this compound’s impact on tumor cell lines could provide valuable insights.

Other Biological Activities

Beyond the mentioned fields, pyrimidine derivatives have exhibited diverse pharmacological activities, including antiviral effects , making them intriguing candidates for drug development. However, specific studies on this compound’s antiviral potential remain to be conducted.

properties

IUPAC Name

N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N5OS/c24-18(14-4-5-15-16(11-14)22-25-21-15)20-12-13-6-9-23(10-7-13)17-3-1-2-8-19-17/h1-5,8,11,13H,6-7,9-10,12H2,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DJALYSZUTCYIFU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CNC(=O)C2=CC3=NSN=C3C=C2)C4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

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